![molecular formula C9H6N6O3S B2687734 1-(4-Amino-1,2,5-oxadiazol-3-YL)-5-thien-2-YL-1H-1,2,3-triazole-4-carboxylic acid CAS No. 695223-67-7](/img/structure/B2687734.png)
1-(4-Amino-1,2,5-oxadiazol-3-YL)-5-thien-2-YL-1H-1,2,3-triazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds involves the reaction of an oxadiazole-2-amine with an amino acid. For instance, a solution of 5-(4-bromobenzyl)-1,3,4-oxadiazole-2-amine in methylene chloride was reacted with N-(tert-butoxycarbonyl)glycine or N-(tert-butoxy-carbonyl)phenylalanine, followed by the addition of dimethyl-aminopyridine (DMAP) .Scientific Research Applications
Triazole-Based Scaffolds
Triazole compounds, including those structurally related to 1-(4-Amino-1,2,5-oxadiazol-3-YL)-5-thien-2-YL-1H-1,2,3-triazole-4-carboxylic acid, have been extensively studied for their utility in creating biologically active compounds and peptidomimetics. For instance, the synthesis of 5-amino-1,2,3-triazole-4-carboxylates has been optimized through ruthenium-catalyzed cycloaddition, facilitating the development of compounds with potential biological activities, such as HSP90 inhibitors, demonstrating the compound's relevance in medicinal chemistry and drug discovery (Ferrini et al., 2015).
Antimicrobial and Antitumor Activities
Further research highlights the synthesis of hybrid molecules that incorporate 1,2,4-triazole and oxadiazole moieties, demonstrating significant antimicrobial, antiurease, and antilipase activities. This underscores the compound's versatility in the development of new therapeutic agents with potential applications in treating infections and related diseases (Başoğlu et al., 2013).
High-Throughput Synthesis for Drug Discovery
The compound's framework has also facilitated high-throughput synthesis approaches in drug discovery, particularly in the generation of 1,2,4-oxadiazole and triazole libraries. These methodologies enable the rapid exploration of chemical space, potentially accelerating the discovery of new drugs with various pharmacological activities (Bogdan & Wang, 2015).
Properties
IUPAC Name |
1-(4-amino-1,2,5-oxadiazol-3-yl)-5-thiophen-2-yltriazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N6O3S/c10-7-8(13-18-12-7)15-6(4-2-1-3-19-4)5(9(16)17)11-14-15/h1-3H,(H2,10,12)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDMVHPPEYFESJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=C(N=NN2C3=NON=C3N)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.